Cas no 5339-24-2 (Benzeneethanamine, 4-nitro-N,N-dipropyl-)

Benzeneethanamine, 4-nitro-N,N-dipropyl- structure
5339-24-2 structure
Product Name:Benzeneethanamine, 4-nitro-N,N-dipropyl-
CAS No:5339-24-2
MF:C14H22N2O2
MW:250.336683750153
CID:387422
PubChem ID:220584
Update Time:2025-04-19

Benzeneethanamine, 4-nitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 4-nitro-N,N-dipropyl-
    • N-[2-(4-nitrophenyl)ethyl]-N-propylpropan-1-amine
    • (4-Nitro-phenaethyl)-dipropyl-amin
    • (4-nitro-phenethyl)-dipropyl-amine
    • 4-< 2-(N,N-di-n-propylamino)ethyl> -nitrobenzene
    • AC1Q1ZBB
    • AG-J-55387
    • AR-1K3629
    • CTK1H5192
    • NSC3491
    • NSC-3491
    • 5339-24-2
    • DTXSID70277681
    • AKOS017240398
    • Inchi: 1S/C14H22N2O2/c1-3-10-15(11-4-2)12-9-13-5-7-14(8-6-13)16(17)18/h5-8H,3-4,9-12H2,1-2H3
    • InChI Key: XKHPCBLMTZYALS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CCN(CCC)CCC)=O

Computed Properties

  • Exact Mass: 250.16826
  • Monoisotopic Mass: 250.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 46.38
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